Cas no 2138168-05-3 (rac-(3R,4S)-4-(2-fluoroethyl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(2-fluoroethyl)pyrrolidin-3-ol
• CAS No: 2138168-05-3
• MF: C₆H₁₂FNO
• MW: 133.16398525238
• CID: 5603700
• PubChem ID: 165472850
• Update Time: 2025-05-19

rac-(3R,4S)-4-(2-fluoroethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(2-fluoroethyl)pyrrolidin-3-ol
• EN300-1116979
• 2138168-05-3

• Inchi： 1S/C6H12FNO/c7-2-1-5-3-8-4-6(5)9/h5-6,8-9H,1-4H2/t5-,6-/m1/s1
• InChI Key： SJCVULINDOYLMT-PHDIDXHHSA-N
• SMILES： FCC[C@@H]1CNC[C@H]1O

Computed Properties

• Exact Mass: 133.090292168g/mol
• Monoisotopic Mass: 133.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(3R,4S)-4-(2-fluoroethyl)pyrrolidin-3-ol

Rac-(3R,4S)-4-(2-Fluoroethyl)pyrrolidin-3-ol: A Comprehensive Overview

Rac-(3R,4S)-4-(2-fluoroethyl)pyrrolidin-3-ol, also known by its CAS number 2138168-05-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique stereochemistry and functional groups, making it a valuable tool in drug discovery and development. The compound's structure features a pyrrolidine ring with a hydroxyl group at the 3-position and a 2-fluoroethyl substituent at the 4-position, creating a chiral center that contributes to its biological activity.

The synthesis of rac-(3R,4S)-4-(2-fluoroethyl)pyrrolidin-3-ol involves a series of carefully designed organic reactions. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess, which is crucial for its application in chiral environments. Researchers have explored various methodologies, including organocatalysis and transition metal-catalyzed reactions, to optimize the synthesis process. These efforts have not only improved the yield but also reduced the environmental impact of the production process.

In terms of pharmacological properties, rac-(3R,4S)-4-(2-fluoroethyl)pyrrolidin-3-ol has shown promising activity in several biological assays. Studies have demonstrated its potential as a modulator of ion channels, which are critical targets in the treatment of neurological disorders such as epilepsy and chronic pain. The compound's ability to interact with these targets is attributed to its unique structure, particularly the fluoroethyl group, which enhances its lipophilicity and improves its bioavailability.

Recent research has also highlighted the role of rac-(3R,4S)-4-(2-fluoroethyl)pyrrolidin-3-ol in kinase inhibition. Kinases are enzymes involved in various cellular processes, and their dysregulation is associated with diseases such as cancer and inflammatory conditions. The compound's inhibitory effects on specific kinases suggest its potential as a lead molecule for developing novel therapeutic agents. Furthermore, computational studies have provided insights into the molecular interactions between this compound and its targets, paving the way for rational drug design.

The stereochemistry of rac-(3R,4S)-4-(2-fluoroethyl)pyrrolidin-3-ol plays a pivotal role in its biological activity. The (3R,4S) configuration ensures optimal binding to target proteins, which is essential for achieving desired pharmacological effects. This stereochemical specificity has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable information about the spatial arrangement of atoms within the molecule and its interactions with biological systems.

In addition to its pharmacological applications, rac-(3R,4S)-4-(2-fluoroethyl)pyrrolidin-3-ol has also been explored for its potential in materials science. Its chiral properties make it a candidate for developing advanced materials with tailored optical or electronic properties. Researchers are investigating its use in chiral recognition processes and enantioselective catalysis, which could lead to innovative applications in green chemistry.

The CAS number 2138168-05-3 serves as a unique identifier for this compound within chemical databases and regulatory frameworks. This ensures that researchers and regulatory bodies can accurately reference and track the compound throughout its lifecycle from discovery to clinical application. The availability of comprehensive data on this compound facilitates collaboration among scientists and accelerates the translation of research findings into practical applications.

In conclusion, rac-(3R,4S)-4-(2-fluoroethyl)pyrrolidin-3-ol, identified by CAS number 2138168-05-3, is a versatile compound with significant potential in multiple scientific domains. Its unique structure, stereochemistry, and biological activity make it an invaluable tool for advancing drug discovery and materials science. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs and driving innovation across various industries.